Cas no 945896-32-2 (4-Chloro-6-isopropylaminopyrimidine)

• Product Name: 4-Chloro-6-isopropylaminopyrimidine
• CAS No: 945896-32-2
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• MDL: MFCD09756956
• CID: 821271
• PubChem ID: 21749030
• Update Time: 2025-04-19

4-Chloro-6-isopropylaminopyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-isopropylpyrimidin-4-amine
• 4-Chloro-6-isopropylaminopyrimidine
• 6-Chloro-N-isopropyl-4-pyrimidinamine
• 6-chloro-N-propan-2-ylpyrimidin-4-amine
• 4-Chloro-6-(isopropylamino)pyrimidine
• 945896-32-2
• 6-chloro-N-isopropylpyrimidin-4-amine, AldrichCPR
• BS-24699
• (6-Chloro-pyrimidin-4-yl)-isopropyl-amine
• SB55866
• AKOS005138140
• 6-Chloro-N-(propan-2-yl)pyrimidin-4-amine
• FT-0681511
• DTXSID10617683
• SCHEMBL1531644
• MFCD09756956
• GFEMVVWUEVRODL-UHFFFAOYSA-N
• AM101688
• A859326
• VMB89632
• G82801
• DB-079964

• MDL： MFCD09756956
• Inchi： 1S/C7H10ClN3/c1-5(2)11-7-3-6(8)9-4-10-7/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： GFEMVVWUEVRODL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC(C)C

Computed Properties

• Exact Mass: 171.05600
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.220
• Boiling Point: 293.2±20.0 °C at 760 mmHg
• Flash Point: 131.1±21.8 °C
• PSA: 37.81000
• LogP: 2.02330
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-6-isopropylaminopyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)